(2S,4R,5S)-1-tert-butoxycarbonyl-4-fluoro-5-methyl-pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S,4R,5S)-4-fluoro-5-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H18FNO4/c1-6-7(12)5-8(9(14)15)13(6)10(16)17-11(2,3)4/h6-8H,5H2,1-4H3,(H,14,15)/t6-,7+,8-/m0/s1
• InChI Key: OUYQCMJJMXUYEE-RNJXMRFFSA-N
• Canonical SMILES: CC1C(CC(N1C(=O)OC(C)(C)C)C(=O)O)F
• Isomeric SMILES: C[C@H]1[C@@H](C[C@H](N1C(=O)OC(C)(C)C)C(=O)O)F
• Molecular Formula: C11H18FNO4
• Molecular Weight: 247.26 g/mol
• CAS No.: 1984825-20-8

Description

(2S,4R,5S)-1-tert-butoxycarbonyl-4-fluoro-5-methyl-pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H18FNO4 and its molecular weight is 247.266. The purity is usually 95%.
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Scientific Research Applications

Stereochemistry in Drug Development

One significant area of application is the exploration of stereochemistry in enhancing the pharmacological profile of drugs. For instance, research into the stereochemistry of phenylpiracetam and its derivatives has shown that the configuration of stereocenters in molecules like (2S,4R,5S)-1-tert-butoxycarbonyl-4-fluoro-5-methyl-pyrrolidine-2-carboxylic acid can directly impact their biological properties. The design, synthesis, and biological activity exploration of enantiomerically pure compounds have provided evidence for the relationship between stereochemistry and the pharmacological advantages of specific stereoisomers, justifying the necessity for drug substance purification to enhance efficacy (Veinberg et al., 2015).

Synthesis of Biologically Active Compounds

Another application is in the synthesis of biologically active compounds, where the pyrrolidine scaffold, to which our compound of interest belongs, is frequently utilized. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is widely used in medicinal chemistry to derive compounds for treating human diseases. Its saturated nature allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional coverage, aiding in the design of new compounds with diverse biological profiles (Li Petri et al., 2021).

Environmental and Health Considerations

Furthermore, research into the environmental persistence and bioaccumulation potential of perfluorinated compounds, which share structural similarities with fluorinated pyrrolidines, highlights the importance of understanding the environmental behavior and potential health impacts of these compounds. Studies have examined the bioaccumulation potential of perfluorinated carboxylates (PFCAs) and sulfonates (PFASs), providing insights into the environmental fate of related compounds and informing regulatory criteria for their management (Conder et al., 2008).